Cas no 6321-11-5 (4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride)

• Product Name: 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride
• CAS No: 6321-11-5
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD00035504
• CID: 85627
• PubChem ID: 80603
• Update Time: 2025-10-21

4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Aminothymol hydrochloride
• 4-Amino-2-isopropyl-5-methylphenol hydrochloride
• 4-Amino-2-isopropyl-5-methyl-phenol hydrochloride
• 4-Amino-3-methyl-6-isopropyl-phenol-hydrochlorid
• 6-AminothymolHCl
• 6-Aminothymolhydrovhloride
• 6-Aminothymol HCl
• NSC32671
• AKOS015848041
• NSC-32671
• 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride
• NSC 55769
• FT-0620946
• F0907-4245
• 4-Amino-2-isopropyl-5-methyl-phenolhydrochloride
• MFCD00035504
• X28UXX3R9Y
• EN300-104187
• 6-Aminothymol hydrovhloride
• Phenol, 4-amino-5-methyl-2-(1-methylethyl)-, hydrochloride (1:1)
• 6321-11-5
• DTXSID7064231
• 4-amino-2-isopropyl-5-methylphenol HCl
• SCHEMBL2334606
• Phenol, 4-amino-5-methyl-2-(1-methylethyl)-, hydrochloride
• W-200604
• 6-Aminothymolhydrochlorid
• AS-59242
• CS-0230493
• NSC 32671
• Z1407007577
• NSC55769
• NSC-55769
• 4-amino-5-methyl-2-propan-2-ylphenol;hydrochloride
• BBJYJPIOFSRDGI-UHFFFAOYSA-N
• DB-054432

• MDL： MFCD00035504
• Inchi： 1S/C10H15NO.ClH/c1-6(2)8-5-9(11)7(3)4-10(8)12;/h4-6,12H,11H2,1-3H3;1H
• InChI Key： BBJYJPIOFSRDGI-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC(C)=C(C=C1C(C)C)N
• BRN： 3700651

Computed Properties

• Exact Mass: 201.09200
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• Topological Polar Surface Area: 47.9

Experimental Properties

• Color/Form: Cream colored crystalline powder
• Melting Point: 256-259°C
• Boiling Point: 304.6°C at 760 mmHg
• Flash Point: 138°C
• PSA: 46.25000
• LogP: 3.78940
• Solubility: Not determined

4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride

Chemical Profile of 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride (CAS No. 6321-11-5)

4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride, identified by the CAS number 6321-11-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, exhibits a complex molecular structure that has garnered interest due to its potential biological activities and mechanistic roles in chemical synthesis. The presence of both amino and hydroxyl functional groups, coupled with an isopropyl substituent, makes it a versatile intermediate in the development of various chemical entities.

The molecular framework of 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride consists of a phenolic core with strategic substitutions that enhance its reactivity and binding affinity. The amino group at the 4-position and the hydroxyl group at the 2-position contribute to its ability to participate in hydrogen bonding and coordinate with metal ions, which are critical for its interaction with biological targets. Furthermore, the isopropyl group at the 5-position introduces steric hindrance that can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in phenolic derivatives due to their diverse pharmacological properties. Studies have shown that compounds with similar structural motifs exhibit antioxidant, anti-inflammatory, and antimicrobial activities. The specific arrangement of functional groups in 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride suggests potential therapeutic applications in managing oxidative stress-related diseases and inflammatory conditions. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

Research into 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride has also explored its role as a precursor in synthesizing more complex molecules. Its structural features allow for further functionalization through various chemical reactions, such as diazotization, condensation, and coupling reactions. These transformations can yield novel compounds with enhanced biological activity or improved pharmacokinetic profiles. The compound's utility as a building block in medicinal chemistry underscores its importance in drug discovery pipelines.

The synthesis of 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isopropyl group at the 5-position, for instance, necessitates careful selection of reagents and catalysts to ensure regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for meeting industrial demands. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly beneficial in optimizing reaction yields and purity.

Evaluation of 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings align with the structural features that enhance its binding affinity to target proteins. Additionally, studies on its interaction with enzymes have provided insights into its potential mechanisms of action, which could be exploited for therapeutic intervention.

The pharmacokinetic properties of 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for developing effective drug formulations. Preliminary data suggest that the hydrochloride salt enhances oral bioavailability while maintaining adequate tissue distribution. Further studies are needed to optimize dosing regimens and minimize potential side effects.

Future directions in research on 4-amino-5-methyl-2-(propan-2-yl)phenol hydrochloride include exploring its role in combinatorial therapies and personalized medicine. Its structural versatility allows for the development of derivatives with tailored properties to address specific therapeutic needs. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications.

The global market for intermediates like 4-amino-5-methyl-2-(propan-2-y l)phenol hydrochloride continues to grow as demand for innovative pharmaceutical solutions increases. Manufacturers are investing in advanced synthetic technologies to meet this demand while adhering to stringent quality standards. Regulatory agencies also play a critical role in ensuring that these compounds are safe and effective for use in drug development.

In conclusion,4-amino -5-methyl - 2 -( propan - 2 - yl ) phenol hydrochlor ide (CAS No . 6321 -11 - 5) represents a valuable asset in pharmaceutical chemistry . Its unique structural features , coupled with promising biological activities , make it a compelling candidate for further research . As scientific understanding advances , this compound is poised to contribute significantly to the development of new treatments for various diseases .